Cas no 898446-81-6 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide
• CAS No: 898446-81-6
• MF: C₁₉H₂₀N₂O₃S₂
• MW: 388.503702163696
• CID: 5484430
• Update Time: 2025-08-04

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-4-(ethylsulfonyl)-
• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C19H20N2O3S2/c1-2-26(23,24)14-10-8-13(9-11-14)18(22)21-19-16(12-20)15-6-4-3-5-7-17(15)25-19/h8-11H,2-7H2,1H3,(H,21,22)
• InChI Key： CNDPPADDRIZQHB-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide

Professional Introduction to N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide (CAS No. 898446-81-6)

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 898446-81-6, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a subject of intense interest for researchers exploring new therapeutic avenues.

The structural motif of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide is characterized by a cycloheptabthiophene core, which is a fused ring system consisting of seven-membered rings incorporating sulfur atoms. This core structure is further modified by the introduction of a cyano group at the 3-position and an ethanesulfonyl group at the 4-position of the benzamide moiety. Such structural features are often associated with enhanced biological activity and specificity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways relevant to various diseases. The compound N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide has emerged as a promising candidate in this context. Its unique structural features suggest potential interactions with biological targets such as enzymes and receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The cycloheptabthiophene core provides a rigid framework that can be modified to optimize pharmacokinetic properties and target binding affinity. Additionally, the presence of both cyano and sulfonyl groups introduces multiple sites for chemical modification, allowing for the development of derivatives with tailored biological activities.

Recent studies have begun to explore the pharmacological profile of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide. Preliminary in vitro assays have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The exact mechanisms by which it exerts its effects are still under investigation, but these early findings are encouraging for further development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group and the ethanesulfonyl group into the cycloheptabthiophene core necessitates careful selection of reagents and catalysts to avoid unwanted side reactions.

From a medicinal chemistry perspective, the structural diversity offered by N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide makes it an attractive candidate for further exploration. Researchers are keen to investigate how modifications to its core structure can enhance its biological activity and reduce potential toxicity. This includes exploring analogs with different substituents on the benzamide moiety and assessing their interactions with biological targets.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural features may also make it useful in other fields such as materials science and agrochemicals. For instance, derivatives of this compound could be explored for their ability to interact with specific biomolecules or for their potential as precursors to more complex materials.

As research continues to uncover new applications for N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(ethanesulfonyl)benzamide (CAS No. 898446-81-6), it is clear that this compound holds great promise for future developments in pharmaceuticals and related fields. Its complex structure and diverse functional groups provide a rich foundation for innovation in drug discovery and molecular design.